Cas no 2680663-71-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid
• CAS No: 2680663-71-0
• MF: C₂₂H₂₅NO₄Si
• MW: 395.523707151413
• CID: 5621464
• PubChem ID: 165932751
• Update Time: 2025-06-08

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28302993
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid
• 2680663-71-0
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid

• Inchi： 1S/C22H25NO4Si/c1-28(2)12-11-22(14-28,20(24)25)23-21(26)27-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19H,11-14H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key： KULLFEXYRXZBOB-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CCC(C(=O)O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 395.15528481g/mol
• Monoisotopic Mass: 395.15528481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid (CAS No. 2680663-71-0)

In the realm of organic chemistry and pharmaceutical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid (CAS No. 2680663-71-0) has emerged as a compound of significant interest. This Fmoc-protected silolane derivative is widely utilized in peptide synthesis, material science, and drug discovery due to its unique structural properties. The compound's carboxylic acid functionality and Fmoc-amino group make it a versatile building block for constructing complex molecular architectures. Researchers are increasingly exploring its applications in bioconjugation and proteomics, aligning with the growing demand for advanced therapeutic agents and biomaterials.

The molecular structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid features a silolane ring, which imparts distinct electronic and steric characteristics. This structural motif is particularly valuable in medicinal chemistry, where silicon-containing compounds are gaining traction for their enhanced stability and bioavailability. The Fmoc group serves as a protective moiety, enabling selective deprotection during solid-phase peptide synthesis (SPPS). This attribute is crucial for developing peptide-based drugs, a hot topic in modern pharmacology due to their high specificity and reduced side effects.

Recent advancements in AI-driven drug discovery have spotlighted compounds like CAS No. 2680663-71-0 for their potential in targeted therapy. The integration of machine learning algorithms has accelerated the identification of silolane derivatives as promising candidates for treating diseases such as cancer and neurodegenerative disorders. Moreover, the compound's role in nanotechnology applications, including drug delivery systems and bioimaging, has garnered attention from both academic and industrial researchers. These trends reflect the broader shift toward precision medicine and personalized healthcare, where multifunctional molecules play a pivotal role.

From a synthetic perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid offers several advantages. Its compatibility with standard coupling reagents simplifies incorporation into peptide chains, while the dimethylsilolane moiety enhances lipophilicity, improving membrane permeability. These properties are particularly relevant in the design of cell-penetrating peptides (CPPs), a rapidly expanding field in biopharmaceuticals. Additionally, the compound's stability under physiological conditions makes it suitable for in vivo studies, addressing the growing need for translational research tools.

Environmental and sustainability considerations are also shaping the discourse around CAS No. 2680663-71-0. The compound's potential for green chemistry applications, such as catalysis and renewable material synthesis, aligns with global efforts to reduce the environmental footprint of chemical processes. Researchers are investigating its use in biodegradable polymers and eco-friendly coatings, tapping into the rising demand for sustainable alternatives in the chemical industry.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dimethylsilolane-3-carboxylic acid represents a multifaceted compound with broad applicability across drug development, material science, and environmental innovation. Its unique structural features and compatibility with cutting-edge technologies position it as a valuable asset in the quest for next-generation therapeutics and sustainable solutions. As research continues to unfold, this compound is poised to play an increasingly prominent role in addressing some of the most pressing challenges in science and medicine.